Cas no 1421476-45-0 (6-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine)

• Product Name: 6-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine
• CAS No: 1421476-45-0
• MF: C₂₁H₂₄N₆O₃S
• MW: 440.518662452698
• CID: 5364279
• Update Time: 2025-07-20

6-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-[4-[(4-Methoxyphenyl)sulfonyl]-1-piperazinyl]-2-methyl-N-2-pyridinyl-4-pyrimidinamine
• 6-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine

• Inchi： 1S/C21H24N6O3S/c1-16-23-20(25-19-5-3-4-10-22-19)15-21(24-16)26-11-13-27(14-12-26)31(28,29)18-8-6-17(30-2)7-9-18/h3-10,15H,11-14H2,1-2H3,(H,22,23,24,25)
• InChI Key： LRYVGNDBXYTUNR-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCN(S(C3=CC=C(OC)C=C3)(=O)=O)CC2)=CC(NC2=NC=CC=C2)=N1

Experimental Properties

• Density: 1.351±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 653.5±65.0 °C(Predicted)
• pka: 7.47±0.10(Predicted)

Additional information on 6-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine

Introduction to 6-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 1421476-45-0, specifically 6-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple pharmacophoric groups, including a piperazine ring, a pyridine moiety, and a sulfonyl group, makes it a versatile scaffold for designing novel bioactive molecules.

In recent years, the field of chemical biology has witnessed remarkable advancements in the development of targeted therapies for various diseases. Among these advancements, the exploration of small molecules that can modulate biological pathways has been particularly noteworthy. The compound 6-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine stands out as a promising candidate due to its unique structural features and demonstrated biological activity. This introduction aims to provide a comprehensive overview of the compound, highlighting its chemical properties, biological significance, and potential applications in modern medicine.

The structural composition of 6-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine is highly sophisticated, incorporating several key pharmacophoric elements that contribute to its bioactivity. The piperazine ring, known for its ability to interact with various biological targets, serves as a central scaffold for further functionalization. Additionally, the pyridine moiety enhances the compound's solubility and binding affinity, while the sulfonyl group introduces additional interactions with biological receptors. These structural features collectively contribute to the compound's potential as a therapeutic agent.

Recent studies have demonstrated the importance of sulfonamide derivatives in drug development. The sulfonyl group in 6-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine plays a crucial role in mediating interactions with biological targets. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a 4-methoxybenzenesulfonyl group further enhances the compound's pharmacological profile by providing additional binding sites and improving metabolic stability.

The pyrimidine ring in this compound is another key feature that contributes to its bioactivity. Pyrimidine derivatives are widely recognized for their role in various therapeutic areas, including antiviral and anticancer treatments. The N-substituted pyridine moiety in 6-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-am ine enhances its interaction with enzymes and receptors involved in critical biological pathways. This structural element is particularly important for designing molecules that can selectively target specific disease-related pathways.

One of the most compelling aspects of 6-[4-(4-methoxybenzenesulfonyl)piperazin -1 -yl]-2-methyl-N-(pyridin -2 -yl)pyrimidin -4 -amine is its potential as a lead compound for drug discovery. Its unique structural features make it an ideal candidate for further optimization through structure-based drug design approaches. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify analogs of this compound that may exhibit enhanced potency and selectivity. These computational tools have revolutionized the drug discovery process by enabling high-throughput screening of large libraries of compounds.

Experimental validation of the compound's bioactivity has been conducted through various in vitro and in vivo studies. Initial studies have shown that 6-[4-(4-methoxybenzenesulfonyl)piperazin -1 -yl]-2-methyl-N-(pyridin -2 -yl)pyrimidin -4 -amine exhibits significant activity against several disease-related targets. For instance, it has demonstrated inhibitory effects on enzymes involved in cancer cell proliferation and inflammatory responses. These findings are particularly promising given the increasing emphasis on targeted therapies in modern medicine.

The synthesis of 6-[4-(4-methoxybenzenesulfonyl)piperazin -1 -yl]-2-methyl-N-(pyridin -2 -yl)pyrimidin -4 -amine involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as multi-step organic synthesis and purification methods are employed to obtain the final product in high quality. The synthetic route also incorporates strategies to minimize side reactions and improve overall efficiency, which are critical for large-scale production.

The pharmacokinetic properties of 6-[4-( 4 methoxybenzenesulfonyl piperazin 1 - yl ] 2 - methyl N -( pyridin 2 - yl ) pyrimidin 4 - am ine are another important consideration in drug development. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good solubility and bioavailability. These properties are essential for ensuring that the drug reaches its target site effectively and remains active within the body for an appropriate duration.

Future directions in research on 6-[ 4 -( 4 methoxybenzenesulfonyl ) piperazin 1 - yl ) 2 methyl N -( pyridin 2 - yl ) pyrimidin 4 - am ine include exploring its potential as an antitumor agent. Preliminary data suggest that this compound may inhibit tumor growth by targeting key signaling pathways involved in cancer progression. Further preclinical studies are warranted to validate these findings and establish its therapeutic potential.

Additionally, researchers are investigating the compound's potential applications in treating neurological disorders. The presence of both piperazine and pyridine moieties makes it a promising candidate for modulating neurotransmitter systems relevant to conditions such as depression and epilepsy. By understanding how this compound interacts with these systems at a molecular level, scientists can develop more effective treatments for these debilitating diseases.

In conclusion,6-[ 4 -( 4 methoxybenzenesulfonyl ) piperazin 1 - yl ) 2 methyl N -( pyridin 2 - yl ) pyrimidin 4 - am ine represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, combined with demonstrated biological activity, make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.